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HDTMS enhances water resistance in MOC through a dual mechanism: it increases the content of stable gel
phases and creates a hydrophobic surface [1]. The table below summarizes the core quantitative findings

from research.

Aspect Key Finding Experimental Details

Optimal 3% HDTMS (by mass of cementitious MOC molar ratio: MgO/MgClz = 8,
Dosage materials) combined with 20% fly ash [1]. H20/MgClz = 13 [1].
Performance Residual strength coefficient of 0.91 after 7 Measured as compressive

Metric days of water immersion [1]. strength after immersion

compared to dry strength [1].

Primary Increases the content of the stable 5-phase Characterized via XRD and pore
Mechanism (5Mg(OH)2-MgCl2-8H20) and optimizes pore structure analysis [1].
structure [1].

Secondary Can lead to some loss of mechanical strength if -
Effect used without complementary additives like fly
ash [1].
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The following diagram illustrates the working mechanism of HDTMS in modifying cement hydration and

structure.
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Experimental Protocol for MOC Modification

This section provides a detailed methodology for incorporating HDTMS and fly ash into MOC, based on a

published experimental program [1].

Materials and Mix Design

¢ Raw Materials:

o Lightly burned MgO powder (90% purity, 70% chemical reactivity).
o Magnesium chloride hexahydrate (MgCl2-6H20, = 98% purity).

o Fly ash (Class F fly ash is implied by its composition).

o Hexadecyltrimethoxysilane (HDTMS).

¢ Molar Ratios: The base MOC control sample is prepared with a molar ratio of MgO/MgCl2> = 8 and
H20/MgClz = 13 [1].

e Mix Proportions: Fly ash replaces an equivalent mass of MgO. HDTMS is added as a mass
percentage of the total solid mixture [1]. The optimal mix is 20% fly ash and 3% HDTMS [1].

| Mixture Code | MgO/MgClz | H20/MgClz | Fly Ash (%) | HDTMS (%) | | i | === | === | === | === | |
MOC (Control) | 8]13] 00 || F20-MOC |8 13|20 |0]| S3-FMOC | 813|203 |

Step-by-Step Procedure

¢ Solution Preparation: Prepare a concentrated MgClz solution using MgClz-6H20 and water at least
24 hours before the main experiment [1].

¢ Dry Mixing: Weigh and thoroughly blend MgO powder and fly ash in a cement paste mixer for 2
minutes [1].

e Wet Mixing: Pour the pre-prepared MgClz solution into the dry mixture and mix to form a
homogeneous cement slurry [1].

o Note: The search results do not specify if HDTMS is pre-mixed with the solution or added
directly to the slurry. For organosilanes, it is often recommended to pre-hydrolyze them in a
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small amount of water or ethanol, or to add them directly during the wet mixing stage.
e Casting and Curing:
o Cast the fresh MOC paste into molds (e.g., 40 mm cubes for compressive testing).
o Cover the samples with a plastic cloth and cure for 24 hours at 25 °C [1].
o Demold and continue curing under specified conditions until testing.

FAQs and Troubleshooting Guide

Here are answers to anticipated questions based on the research.

Question Answer & Guidance

What is the optimal A dosage of 3% HDTMS, combined with 20% fly ash, has been found optimal
dosage of HDTMS? for MOC, providing excellent water resistance while maintaining high mechanical
properties [1].

Why is my HDTMS alone can cause strength loss [1]. This can be mitigated by co-adding
strength fly ash, which helps densify the microstructure and stabilize the hydration
decreasing with phases, counteracting the strength loss [1].

HDTMS?

How does HDTMS It works via a dual mechanism: 1) Chemical: It forms a hydrophobic alkyl-

improve water siloxane layer on cement phases and pores, repelling water. 2) Physical: It

resistance? helps optimize the pore structure and promotes the formation of the more stable
5-phase crystal, which is less susceptible to water damage [1].

Can HDTMS be While the primary data is for MOC, HDTMS is a widely used hydrophobizing
used with other agent. Research shows its successful application in creating superhydrophobic
cements? coatings on textiles [2] and polymer membranes [3], confirming its general

functionality.

Guidance for Further Research

The information from the search results is a solid starting point, but you may need to explore further to build

a complete troubleshooting guide.
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¢ Verify Protocols for Other Cements: The provided experimental protocol is specific to MOC. You
will need to consult literature for Portland cement or other systems.

¢ Investigate Common Pitfalls: Look for papers that include "study on" or "effect of" in their titles, as
these often discuss challenges and unexpected results, which are the basis for troubleshooting.

o Explore Alternative Characterization: Beyond compressive strength, other techniques like Water
Contact Angle (WCA) measurements are crucial for directly confirming hydrophobicity [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effects of Fly Ash and Hexadecyltrimethoxysilane on the Compressive... [pmc.ncbi.nim.nih.gov]
2. Study on the Hydrophobicity and Antibacterial Activity of Silica... [journals.uni-lj.si]
3. Long-term stability of PVDF-SiO2- HDTMS ... | Research Square [researchsquare.com]
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b704468#hdtms-hydration-

retardation-in-cement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.researchsquare.com/article/rs-1006466/v2
https://journals.uni-lj.si/tekstilec/article/view/12247
https://www.smolecule.com/products/s704468?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9823376/
https://journals.uni-lj.si/tekstilec/article/view/12247
https://www.researchsquare.com/article/rs-1006466/v2
https://www.smolecule.com/products/b704468#hdtms-hydration-retardation-in-cement
https://www.smolecule.com/products/b704468#hdtms-hydration-retardation-in-cement
https://www.smolecule.com/products/b704468#hdtms-hydration-retardation-in-cement
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s704468?utm_src=pdf-bulk
https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

